Cas no 2228108-80-1 (2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid
• CAS No: 2228108-80-1
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 6006761
• PubChem ID: 165714212
• Update Time: 2025-07-17

2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid
• 2228108-80-1
• EN300-1939025

• Inchi： 1S/C11H14BrNO3/c1-5-3-4-7(6(2)8(5)12)10(14)9(13)11(15)16/h3-4,9-10,14H,13H2,1-2H3,(H,15,16)
• InChI Key： XDVGBPZYIVEBHY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid

2-Amino-3-(3-Bromo-2,4-Dimethylphenyl)-3-Hydroxypropanoic Acid (CAS No. 2228108-80-1): A Comprehensive Overview

2-Amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid (CAS No. 2228108-80-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-Tryptophan Analogue, is a derivative of tryptophan with a unique substitution pattern that imparts distinct chemical and biological properties. The presence of the bromo group and the dimethylphenyl moiety makes it a valuable candidate for various applications, including drug discovery and biochemical studies.

The molecular structure of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a substituted phenyl ring. The bromo group at the 3-position of the phenyl ring and the two methyl groups at the 2- and 4-positions contribute to its unique electronic and steric properties. These features make it an attractive molecule for studying protein-ligand interactions and for developing novel therapeutic agents.

Recent research has highlighted the potential of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid in various biological contexts. For instance, studies have shown that this compound can modulate the activity of specific enzymes and receptors, making it a promising lead for drug development. One notable application is in the field of neurodegenerative diseases, where it has been found to exhibit neuroprotective effects by inhibiting certain enzymes involved in oxidative stress and inflammation.

In addition to its potential therapeutic applications, 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid is also used as a tool compound in biochemical research. Its ability to selectively bind to specific protein targets allows researchers to gain insights into the mechanisms of action of these proteins and to identify new therapeutic targets. For example, it has been used to study the binding kinetics and selectivity of G-protein coupled receptors (GPCRs), which are important targets for many drugs.

The synthesis of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid involves several steps, including the formation of the substituted phenyl ring and the introduction of the amino and hydroxyl groups. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly processes that minimize waste and reduce energy consumption. These advancements in synthesis have made it more accessible for both academic and industrial research.

The physicochemical properties of 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid are well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety, 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored in a cool, dry place away from strong oxidizers and sources of ignition. Proper personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation.

The future prospects for 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic methods that can scale up production for clinical trials.

In conclusion, 2-amino-3-(3-bromo-2,4-dimethylphenyl)-3-hydroxypropanoic acid (CAS No. 2228108-80-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an important molecule for further investigation in medicinal chemistry and pharmaceutical science.